Cas no 52634-59-0 (1-(2-isocyanatoethyl)-4-methoxybenzene)

• Product Name: 1-(2-isocyanatoethyl)-4-methoxybenzene
• CAS No: 52634-59-0
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD04974077
• CID: 1578507
• PubChem ID: 4306512
• Update Time: 2025-09-26

1-(2-isocyanatoethyl)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-isocyanatoethyl)-4-methoxybenzene
• CTK4J6213
• 1-(2-isocyanato-ethyl)-4-methoxy-benzene
• AC1N7Q99
• 4-methoxyphenethyl isocyanate
• ACMC-20ames
• 4-methoxy-phenethyl isocyanate
• F2160-0011
• 571822_ALDRICH
• 1-(2-Isocyanatoethyl)-4-methoxybenzene (2-(4-Methoxyphenyl)ethyl isocyanate

• MDL： MFCD04974077
• Inchi： 1S/C10H11NO2/c1-13-10-4-2-9(3-5-10)6-7-11-8-12/h2-5H,6-7H2,1H3
• InChI Key： ALSQLYQJAFUYNR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CCN=C=O

Computed Properties

• Exact Mass: 177.07900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9

Experimental Properties

• Color/Form: Not available
• Density: 1.105 g/mL at 25 °C(lit.)
• Boiling Point: 279-280 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5280(lit.)
• PSA: 38.66000
• LogP: 1.57350
• Solubility: Not available

1-(2-isocyanatoethyl)-4-methoxybenzene Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S23; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38; R42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles